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Compound of Interest

Compound Name: 1,3-Dibromo-1-phenylpropane

Cat. No. B104885

A comprehensive technical guide on 1,3-Dibromo-1-phenylpropane for researchers,
scientists, and drug development professionals.

Introduction

1,3-Dibromo-1-phenylpropane is a halogenated hydrocarbon featuring a phenyl group and
two bromine atoms attached to a propane chain. Its chemical structure lends itself to a variety
of organic reactions, making it a potentially useful intermediate in synthetic chemistry. This
document provides a detailed overview of its molecular properties, available synthesis
protocols, and a summary of the current, though limited, understanding of its biological
significance.

Molecular and Physical Properties

The fundamental physicochemical properties of 1,3-Dibromo-1-phenylpropane are crucial for
its application in experimental settings. These properties have been computationally predicted
and are summarized in the table below.
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Property Value Source

Molecular Formula CoH10Br2 PubChem[1]
Molecular Weight 277.98 g/mol PubChem[1]
IUPAC Name 1,3-dibromopropylbenzene PubChem[1]
CAS Number 17714-42-0 PubChem[1]
Canonical SMILES C1=CC=C(C=C1)C(CCBI)Br PubChem[1]
INChi Key RSARLRQANLPURU- PubChem[1]

UHFFFAOYSA-N

Computed XLogP3 3.6 PubChem[1]
Monoisotopic Mass 275.91493 Da PubChem[1]

Synthesis Protocols

The synthesis of 1,3-Dibromo-1-phenylpropane can be approached through several general

routes, primarily involving the bromination of unsaturated precursors. While detailed, step-by-

step published protocols specifically for this compound are not readily available in the searched

literature, the following methodologies for similar compounds can be adapted.

General Synthesis Workflow

The synthesis of brominated phenylpropanes typically follows a logical progression from

starting material to final product, often involving bromination and subsequent purification.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-1-phenylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-1-phenylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-1-phenylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-1-phenylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-1-phenylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-1-phenylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-1-phenylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-1-phenylpropane
https://www.benchchem.com/product/b104885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Select Starting Material
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Caption: General workflow for the synthesis of 1,3-Dibromo-1-phenylpropane.

Experimental Protocol: Bromination of an Alkene
(Adapted)

The following is an adapted protocol based on the bromination of similar alkenes, which could
be optimized for the synthesis of 1,3-Dibromo-1-phenylpropane from a suitable precursor like
1-phenylpropene.

Materials:

e 1-phenylpropene (or other suitable precursor)
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Bromine (Brz) or N-Bromosuccinimide (NBS)

Inert solvent (e.g., dichloromethane, carbon tetrachloride)
Radical initiator (e.g., AIBN, benzoyl peroxide) if using NBS
Aqueous sodium thiosulfate solution

Aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer

Reflux condenser (if heating is required)

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve the starting alkene in an appropriate inert

solvent. If using NBS, add the radical initiator.

Bromination: Slowly add a solution of bromine in the same solvent to the reaction mixture at

a controlled temperature (often 0 °C to room temperature). The disappearance of the

bromine color indicates the progress of the reaction.

Reaction Monitoring: Monitor the reaction by thin-layer chromatography (TLC) to determine

completion.

Work-up:
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o Quench the reaction by adding an aqueous solution of sodium thiosulfate to remove any
excess bromine.

o Transfer the mixture to a separatory funnel and wash sequentially with water, aqueous
sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate.

« Purification: Filter off the drying agent and concentrate the organic phase using a rotary
evaporator. The crude product can be purified by fractional distillation under reduced
pressure or by column chromatography.

o Characterization: Confirm the structure and purity of the final product using spectroscopic
methods such as *H NMR, 3C NMR, and mass spectrometry.

Potential Applications in Drug Development and
Organic Synthesis

While specific studies on the biological activity of 1,3-Dibromo-1-phenylpropane are limited in
the available literature, its structural motifs suggest potential areas of interest for researchers.

Role as a Synthetic Intermediate

The two bromine atoms in 1,3-Dibromo-1-phenylpropane are good leaving groups, making
the molecule a versatile precursor for the synthesis of more complex molecules through various
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substitution and coupling reactions.
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Caption: Potential synthetic transformations of 1,3-Dibromo-1-phenylpropane.

Biological Activity Context

There is currently no direct evidence from the searched literature detailing the biological activity
or signaling pathway modulation by 1,3-Dibromo-1-phenylpropane. However, the broader
classes of compounds to which it belongs, namely brominated organic compounds and
phenylpropanoids, have been the subject of biological investigation.

It is important to note that the biological effects of related compounds do not directly translate
to 1,3-Dibromo-1-phenylpropane, and dedicated experimental evaluation is necessary to
determine its specific biological profile.

Conclusion

1,3-Dibromo-1-phenylpropane is a chemical compound with well-defined physical properties
and a molecular weight of 277.98 g/mol . While it holds potential as a synthetic intermediate in
organic chemistry, detailed experimental protocols for its synthesis are not readily available in
the public domain and would require adaptation from general methods. Furthermore, its
biological activity and potential applications in drug development remain unexplored,
representing an area for future research. The information provided herein serves as a
foundational guide for researchers and scientists interested in this particular molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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